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Compound of Interest

Compound Name: LEB-03-146

Cat. No.: B12410499

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
LEB-03-146, which has been identified as containing Botulinum Neurotoxin Type D, Nicked,
Recombinant. Adherence to these guidelines is essential to ensure the safety of all laboratory
personnel. This substance is classified as a Tier 1 Select Agent and Toxin, presenting a
significant risk if misused.

Hazard Identification and Personal Protective
Equipment (PPE)

LEB-03-146 is categorized as an irritant and harmful. It is imperative to avoid all contact with
eyes, skin, and clothing, and to prevent ingestion and inhalation of dust. Prolonged exposure
should be avoided.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification

Eye Protection Safety goggles or glasses

Nitrile gloves are required when handling the

Hand Protection -
lyophilized product.

Use an approved/certified respirator. In well-

ventilated areas, a respirator may not be
Respiratory Protection required, but engineering controls such as a

biological safety cabinet or chemical fume hood

should be utilized.

Appropriate laboratory clothing, such as a lab

Body Protection
coat, must be worn.

Emergency Procedures

Immediate and appropriate responses to exposure are critical. The following table outlines the
necessary steps for various types of contact.

Table 2: Emergency First Aid Procedures

Exposure Route Immediate Action

1. Move the individual to fresh air. 2. If breathing
Inhalation has stopped, provide artificial respiration. 3.

Seek immediate medical attention.

1. Wash the affected area thoroughly with soap

Skin Contact ) )
and plenty of water. 2. Seek medical attention.

1. Flush eyes with water as a precautionary

Eye Contact i i
measure. 2. Seek medical attention.

1. Rinse the mouth with water. 2. Never give
Ingestion anything by mouth to an unconscious person. 3.

Seek immediate medical attention.
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Handling and Storage Protocols

Proper handling and storage are vital to maintaining the integrity of the substance and ensuring
a safe laboratory environment.

Operational Plan:

o Ventilation: Always handle LEB-03-146 in a well-ventilated area, preferably within a
biological safety cabinet or a chemical fume hood.

o Personal Hygiene: Wash hands thoroughly after handling the substance.
» Container Management: Keep the container tightly closed when not in use.
Storage:

» Store the product at 2 — 8°C both before and after reconstitution.

Disposal Plan

As a Tier 1 Select Agent, the disposal of LEB-03-146 and any contaminated materials must be
conducted in accordance with all applicable federal, state, and local regulations for hazardous
waste.

Step-by-Step Disposal Guidance:

» Segregation: All materials that have come into contact with LEB-03-146, including gloves,
lab coats, and any disposable equipment, must be segregated as hazardous waste.

» Containment: Place all contaminated items in a designated, leak-proof, and clearly labeled
hazardous waste container.

o Decontamination: All non-disposable equipment and surfaces that may have come into
contact with the substance should be decontaminated using an appropriate and validated
method.

» Final Disposal: Arrange for the disposal of the hazardous waste through a certified
hazardous waste management company.
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Workflow and Safety Pathways

The following diagrams illustrate the necessary procedural workflows for handling LEB-03-146.
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General Handling Workflow
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Disposal Protocol
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Emergency Response
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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